Cas no 498-60-2 (3-Furaldehyde)

• Product Name: 3-Furaldehyde
• CAS No: 498-60-2
• MF: C₅H₄O₂
• MW: 96.0840616226196
• MDL: MFCD00010424
• CID: 37804
• PubChem ID: 24856838
• Update Time: 2025-05-19

3-Furaldehyde Chemical and Physical Properties

Names and Identifiers

• Furan-3-carbaldehyde
• BETA-FURFURAL
• FURAN-3-CARBOXALDEHYDE
• 3-FURANCARBOXALDEHYDE
• 3-FURFURAL
• 3-FURAN ALDEHYDE
• 3-FURALDEHYDE
• 3FCHO
• 3-Formylfuran
• AZVSIHIBYRHSLB-UHFFFAOYSA-N
• POB632X444
• 3furaldehyde
• 3-furancarbaldehyde
• PubChem6948
• AMOT0244
• SBB004385
• TRA0088950
• AM85794
• AJ-3
• DTXSID40198076
• SB60959
• MFCD00010424
• S-(4-CHLOROBENZYL)ISOTHIOURONIUMCHLORIDE
• W-202882
• CHEMBL2228160
• STR02022
• 498-60-2
• 3-Furancarboxaldehyde, >=97%
• UNII-POB632X444
• Z1065630348
• BP-20266
• F0354
• EN300-66749
• F2191-0143
• HY-76224
• CHEBI:87609
• InChI=1/C5H4O2/c6-3-5-1-2-7-4-5/h1-4
• FT-0615760
• AKOS000289061
• CS-M0782
• SY013826
• GEO-01440
• BDBM50486228
• Q27159772
• doi:10.14272/AZVSIHIBYRHSLB-UHFFFAOYSA-N.1
• 3furancarboxaldehyde
• DTXCID70120567
• DB-002732
• FF00488
• 3-Furfuraldehyde;3-Furancarboxaldehyde
• 629-448-0
• 3-Furaldehyde

• MDL： MFCD00010424
• Inchi： 1S/C5H4O2/c6-3-5-1-2-7-4-5/h1-4H
• InChI Key： AZVSIHIBYRHSLB-UHFFFAOYSA-N
• SMILES： O1C=CC(C=O)=C1
• BRN： 105852

Computed Properties

• Exact Mass: 96.02110
• Monoisotopic Mass: 96.021129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 70.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 30.2

Experimental Properties

• Color/Form: Liquid
• Density: 1.111 g/mL at 25 °C(lit.)
• Boiling Point: 144 °C/732 mmHg(lit.)
• Flash Point: Fahrenheit: 118.4 ° f
  Celsius: 48 ° c
  
• Refractive Index: n20/D 1.493(lit.)
• Water Partition Coefficient: Soluble in water, benzene, chloroform, alcohol and ether.
• PSA: 30.21000
• LogP: 1.09210
• Sensitiveness: Air & Light Sensitive
• FEMA: 3737
• Solubility: dissolve in water

3-Furaldehyde Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 1989 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S26-S36-S45-S36/37-S16
• FLUKA BRAND F CODES：8-10
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• Storage Condition：2-8°C
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Packing Group：III
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 3-Furaldehyde

Comprehensive Guide to 3-Furaldehyde (CAS No. 498-60-2): Properties, Applications, and Industry Insights

3-Furaldehyde (CAS No. 498-60-2), also known as 3-furancarboxaldehyde, is a versatile organic compound belonging to the furan derivatives family. This aromatic aldehyde is characterized by its distinct furan ring structure and a formyl group at the 3-position, making it a valuable intermediate in synthetic chemistry. With growing interest in bio-based chemicals and sustainable manufacturing, 3-Furaldehyde has gained attention for its potential in green chemistry applications.

The compound's molecular formula, C₅H₄O₂, and molecular weight of 96.08 g/mol contribute to its unique physicochemical properties. Researchers highlight its role in producing flavoring agents, pharmaceutical intermediates, and specialty polymers. Recent studies explore its derivatization for biodegradable materials, aligning with the global push toward circular economy models. The European Chemicals Agency (ECHA) lists 498-60-2 as a registered substance under REACH regulations.

In industrial contexts, 3-Furaldehyde serves as a precursor for synthesizing heterocyclic compounds with applications in agrochemicals and functional coatings. Its reactivity in Paal-Knorr synthesis and Vilsmeier-Haack reactions makes it indispensable for creating complex molecular architectures. Analytical techniques like GC-MS and HPLC are commonly employed for purity assessment, with commercial grades typically exceeding 97% purity.

Emerging trends show increased demand for 3-Furaldehyde derivatives in electronic materials, particularly for organic semiconductors. The compound's conjugated π-system enables charge transport properties valuable in OLED technologies. Sustainability-focused manufacturers now investigate catalytic oxidation of biomass-derived furfuryl alcohol as an eco-friendly production route, addressing concerns about traditional petrochemical methods.

Safety profiles of 498-60-2 emphasize proper handling to avoid skin irritation, with recommended PPE including nitrile gloves and vapor respirators in industrial settings. Storage guidelines suggest amber glass containers under inert atmosphere to prevent oxidative degradation. These protocols align with ISO 9001 standards adopted by leading chemical suppliers.

Market analysis reveals Asia-Pacific as the fastest-growing region for furanic compounds, driven by expanding pharmaceutical API production and food additive sectors. Technological advancements in continuous flow chemistry have improved 3-Furaldehyde synthesis efficiency, reducing byproduct formation. Patent landscapes show increasing innovation around chiral derivatives for asymmetric catalysis applications.

Environmental considerations include biodegradability studies under OECD 301 guidelines, with data suggesting moderate persistence in aquatic systems. Life cycle assessments compare favorably against traditional benzaldehyde-based processes, supporting its adoption in eco-design initiatives. Regulatory compliance spans FDA 21 CFR for food contact materials and EU Cosmetics Regulation for fragrance uses.

Future research directions focus on enzyme-mediated transformations of 3-Furaldehyde for high-value fine chemicals. Collaborative projects between academia and industry explore its potential in metal-organic frameworks (MOFs) for gas storage applications. With tightening carbon footprint regulations, bio-based production methods may redefine the compound's commercial landscape in coming decades.